Cas no 2877-14-7 (Acetic acid,2-(2,3,4,5,6-pentachlorophenoxy)-)

• Product Name: Acetic acid,2-(2,3,4,5,6-pentachlorophenoxy)-
• CAS No: 2877-14-7
• MF: C₈H₃Cl₅O₃
• MW: 324.372617959976
• CID: 267843
• PubChem ID: 17892
• Update Time: 2025-04-19

Acetic acid,2-(2,3,4,5,6-pentachlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,3,4,5,6-pentachlorophenoxy)-
• 2-(2,3,4,5,6-pentachlorophenoxy)acetic acid
• (pentachlorophenoxy)acetic acid
• (Pentachlorphenoxy)-essigsaeure
• AC1L2AWE
• Acetic acid, (pentachlorophenoxy)-
• CTK7J5382
• EINECS 220-721-6
• NCIOpen2_008906
• NSC78926
• O-(Pentachlor-phenyl)-glykolsaeure
• pentachlorophenoxy-acetic acid
• PENTACHLOROPHENOXYACETIC ACID
• Pentachlorphenoxy-essigsaeure
• AI3-16645
• (2,3,4,5,6-pentachlorophenoxy)acetic acid
• AKOS000129774
• 8J378A7Z4T
• Acetic acid,
• ACETIC ACID, 2-(2,3,4,5,6-PENTACHLOROPHENOXY)-
• 2-(perchlorophenoxy)acetic acid
• NS00028539
• UNII-8J378A7Z4T
• SCHEMBL7424901
• NSC 78926
• DTXSID00182951
• 2877-14-7
• NSC-78926

• Inchi： 1S/C8H3Cl5O3/c9-3-4(10)6(12)8(7(13)5(3)11)16-1-2(14)15/h1H2,(H,14,15)
• InChI Key： OBEUDXCKNSDQIL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OCC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 321.85269
• Monoisotopic Mass: 321.852482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.8274 (rough estimate)
• Boiling Point: 440.15°C (rough estimate)
• Refractive Index: 1.5550 (estimate)
• PSA: 35.53
• LogP: 4.41700